

Technical Support Center: Optimizing PEITC-NAC for Therapeutic Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name:	<i>N</i> -Acetyl-S-[<i>N</i> -(2-phenylethyl)thiocarbamoyl]-L-cysteine
CAS No.:	131918-97-3
Cat. No.:	B017568

[Get Quote](#)

Welcome, researchers, to the technical support hub for navigating the complexities of Phenethyl isothiocyanate (PEITC) and N-acetylcysteine (NAC) co-administration. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and address the nuanced interactions between these two potent compounds. Our goal is to empower you to design robust experiments, troubleshoot common issues, and accurately interpret your results to maximize the therapeutic potential of your research.

The central challenge you face is not a simple synergistic or antagonistic relationship. Instead, you are dealing with a direct chemical reaction, intracellular metabolic pathways, and competing mechanisms of action. This guide is structured to clarify these interactions, providing both foundational knowledge and practical, validated solutions to common experimental hurdles.

Core Concepts: The PEITC-NAC Interplay

Before troubleshooting, it's critical to understand the fundamental mechanisms at play. Misunderstanding these principles is the root cause of most experimental failures.

PEITC: The Electrophilic Inducer

Phenethyl isothiocyanate is a potent, electrophilic compound derived from cruciferous vegetables.^{[1][2]} Its therapeutic effects, particularly in oncology, are largely attributed to its ability to induce cellular stress.

- **ROS Generation:** PEITC conjugates with and depletes intracellular glutathione (GSH), a primary antioxidant, leading to a buildup of reactive oxygen species (ROS).^{[3][4]}
- **Signaling Pathway Activation:** This oxidative stress triggers multiple signaling cascades that can lead to cell cycle arrest and apoptosis, often involving MAPK, PI3K-Akt, and p53 pathways.^{[5][6][7]}
- **Direct Protein Modification:** The electrophilic isothiocyanate group ($-N=C=S$) can directly react with nucleophilic cysteine residues on proteins, such as tubulin, altering their function.^[2]

NAC: The Nucleophilic Modulator

N-acetylcysteine is a multifaceted compound widely used as an antioxidant.^[8] Its primary roles include:

- **GSH Precursor:** NAC is deacetylated to cysteine, the rate-limiting substrate for GSH synthesis, thereby replenishing cellular antioxidant capacity.^{[9][10]}
- **Direct Antioxidant:** The free sulfhydryl ($-SH$) group on NAC can directly scavenge certain reactive oxygen species.^{[9][11]}
- **Disulfide Reduction:** NAC can reduce disulfide bonds in proteins, a mechanism key to its mucolytic activity.^{[10][11]}

The Critical Interaction: Conjugation

The most important concept to grasp is the direct chemical reaction between PEITC and NAC. The nucleophilic sulfhydryl group of NAC readily attacks the electrophilic carbon of PEITC's

isothiocyanate group.[12]

- **In Vitro Conjugation:** When mixed in cell culture media, PEITC and NAC will form a PEITC-NAC conjugate before ever entering the cell. This dramatically reduces the amount of free, active PEITC available for cellular uptake.[12]
- **In Vivo Metabolism:** Inside the cell, PEITC is primarily detoxified via the mercapturic acid pathway. It first conjugates with GSH, and this PEITC-GSH adduct is then metabolized into the same PEITC-NAC conjugate, which is ultimately excreted.[3][13]
- **The Conjugate is Bioactive:** Crucially, the PEITC-NAC conjugate is not an inert byproduct. Studies have shown it is also capable of inducing apoptosis and modulating signaling pathways, such as AP-1.[14][15][16]

This dual nature of the interaction—extracellular inactivation of PEITC and intracellular formation of a bioactive metabolite—is the key to optimizing your experiments.

Frequently Asked Questions (FAQs)

Q1: Is NAC an antagonist or a synergist to PEITC?

A: It can be both, which is why experimental design is critical. If co-incubated simultaneously in culture media, NAC acts primarily as an extracellular antagonist by forming a conjugate with PEITC and preventing its cellular uptake.[12] However, if administered in a way that allows PEITC to enter the cell first, NAC can then act as a modulator of the resulting oxidative stress. Furthermore, the PEITC-NAC metabolite formed intracellularly has its own bioactivity that can contribute to the overall therapeutic effect.[14][15]

Q2: Can I use NAC to prove that PEITC's effects are mediated by ROS?

A: This is a common but flawed experimental approach. Because NAC directly reacts with PEITC in the culture medium, you cannot conclude that a reversal of a PEITC-induced effect by NAC is due to intracellular ROS scavenging.[12] The effect is more likely due to NAC blocking PEITC from entering the cell in the first place. A more robust method is to modulate endogenous antioxidant enzymes like catalase or SOD via genetic methods (e.g., siRNA or overexpression) to validate the role of ROS.[12]

Q3: Should I add PEITC and NAC to my cells at the same time?

A: Generally, no. Simultaneous addition will lead to extracellular conjugation and reduced PEITC uptake.[\[12\]](#) A staggered approach is recommended. For example, treat cells with PEITC for a set period (e.g., 1-4 hours) to allow for cellular uptake and initiation of signaling, then remove the PEITC-containing media and add NAC to modulate the downstream response.

Q4: Is the PEITC-NAC conjugate commercially available?

A: It is not typically available as a standard reagent. Researchers who wish to study the specific effects of the conjugate often need to synthesize it in-house. A protocol for this synthesis has been described in the literature.[\[13\]](#)

Troubleshooting Guide

Issue 1: I'm treating my cells with PEITC and NAC, but the therapeutic effect of PEITC is completely gone.

- Question: Did you add PEITC and NAC to the culture medium at the same time?
 - Likely Cause: You have created a classic case of extracellular antagonism. The majority of your PEITC has likely formed a conjugate with NAC in the media, preventing it from entering the cells and inducing its effects. One study showed that pre-treatment with NAC can reduce the cellular uptake of PEITC by up to 10-fold across various cell lines.[\[12\]](#)
 - Solution:
 - Stagger the Dosing: Treat cells with PEITC first for a period sufficient for uptake (e.g., 1-4 hours).
 - Washout: Remove the PEITC-containing medium and wash the cells once with sterile PBS.
 - Add NAC: Add fresh medium containing only NAC and continue the incubation.
 - Validation: To confirm this is the issue, measure the cellular uptake of radiolabeled PEITC (e.g., ^{14}C -PEITC) in the presence and absence of NAC in the medium. You should see a dramatic decrease in uptake with co-incubation.[\[12\]](#)

Issue 2: My results are highly variable and not reproducible, especially regarding cell viability.

- Question: How are you preparing and storing your PEITC and NAC solutions?
 - Likely Cause: Compound instability. Both PEITC and NAC have limited stability in aqueous solutions at physiological pH and temperature.
 - PEITC: Can degrade in aqueous media. Its stability is also pH-dependent, with optimal stability for its precursor's conversion around pH 7.0.[\[17\]](#)
 - NAC: Prone to oxidation, which can lead to the formation of dimers and reduce its effective concentration.[\[18\]](#)[\[19\]](#) Injectable NAC solutions in D5W at room temperature can show significant degradation after just a few days.[\[18\]](#)
 - Solution:
 - Fresh Solutions: Always prepare fresh stock solutions of both PEITC and NAC immediately before each experiment.
 - Solvent Choice: Dissolve PEITC in a non-aqueous solvent like DMSO for your stock solution. Dissolve NAC in sterile water or PBS.
 - Minimize Exposure: Protect solutions from light and prolonged exposure to air. Do not use media that has changed color (e.g., phenol red indicating a pH shift).
 - Final Dilution: Make the final dilution into your culture medium immediately before adding it to the cells.

Issue 3: I observe an effect with PEITC-NAC treatment, but I don't know if it's from the parent PEITC, the conjugate, or a combination.


- Question: Are you trying to understand the mechanism of a long-term co-incubation?
 - Likely Cause: This is an expected and complex outcome. Over a long incubation period (e.g., 24-48 hours), you are observing the combined effects of initial PEITC uptake, subsequent intracellular GSH depletion, ROS generation, and the formation of the bioactive PEITC-NAC metabolite.[\[3\]](#)[\[13\]](#)


- Solution:
 - Time-Course Experiment: Perform a detailed time-course analysis. Measure endpoints (e.g., apoptosis, gene expression) at early time points (0, 1, 2, 4, 8 hours) and late time points (12, 24, 48 hours) to distinguish initial PEITC effects from later metabolite effects.
 - Quantify Metabolites: Use LC-MS/MS to quantify the intracellular and extracellular levels of both free PEITC and the PEITC-NAC conjugate over time. This will directly show you how quickly PEITC is being metabolized.[\[13\]](#)
 - Test the Conjugate Directly: If possible, synthesize the PEITC-NAC conjugate and test its effects in parallel with PEITC alone. This will allow you to definitively separate the activities of the parent compound and its major metabolite.[\[14\]](#)[\[15\]](#)

Visualized Workflows and Pathways

Diagram 1: PEITC Metabolism and NAC Interaction

This diagram illustrates the dual role of NAC: as an extracellular antagonist and an intracellular precursor for the formation of the bioactive PEITC-NAC conjugate via the mercapturic acid pathway.





[Click to download full resolution via product page](#)

Caption: A step-by-step guide to diagnosing reduced PEITC efficacy in co-treatments.

Data & Protocols

Table 1: Summary of Reported IC50 Values for PEITC

This table provides a reference for starting concentrations in your experiments. Note that IC50 values are highly dependent on the cell line and assay duration.

Cell Line	Cancer Type	IC50 (μM)	Exposure Time (h)	Reference
OVCAR-3	Ovarian	~23.2	48	[7]
DU 145	Prostate	Not specified, effects seen at 10-40 μM	24-48	[5][20]
CaSki	Cervical	~25	24	[4]
A549	Lung	Effects seen at 10-50 μM	24	[14]
Huh7.5.1	Hepatocellular	Effects seen at 15-30 μM	12	[6]

Experimental Protocol: Dose-Response Matrix Assay

This protocol is designed to systematically determine the optimal concentrations of PEITC and NAC for a desired therapeutic outcome (e.g., maximizing cancer cell apoptosis while minimizing toxicity in a non-cancerous control cell line).

Objective: To map the dose-response surface of the PEITC and NAC combination.

Materials:

- PEITC (powder)
- N-acetylcysteine (powder)

- Anhydrous DMSO
- Sterile PBS or deionized water
- Cell culture medium appropriate for your cell lines
- 96-well cell culture plates
- Your chosen cell viability/apoptosis assay kit (e.g., MTT, CellTiter-Glo®, Annexin V/PI staining)

Methodology:

- Stock Solution Preparation (Perform Fresh for Each Experiment):
 - PEITC Stock (e.g., 20 mM): Dissolve PEITC powder in anhydrous DMSO. For example, dissolve 3.26 mg of PEITC (MW: 163.2 g/mol) in 1 mL of DMSO. Store in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.
 - NAC Stock (e.g., 1 M): Dissolve NAC powder in sterile PBS or water. For example, dissolve 163.2 mg of NAC (MW: 163.2 g/mol) in 1 mL of PBS. Sterilize through a 0.22 µm filter.
- Cell Seeding:
 - Seed your cells (both cancer and control lines) in separate 96-well plates at a density that will ensure they are in the exponential growth phase at the end of the experiment (typically 5,000-10,000 cells/well).
 - Allow cells to adhere and recover for 18-24 hours.
- Dose-Response Matrix Setup:
 - Design a matrix of final concentrations. A 5x5 matrix is a good starting point. Example concentrations:
 - PEITC (µM): 0, 5, 10, 20, 40

- NAC (mM): 0, 0.5, 1, 2, 5
- You will have wells for every possible combination, including PEITC alone, NAC alone, and a vehicle control (medium with the highest concentration of DMSO used).
- Staggered Treatment Application (Crucial Step):
 - PEITC Addition: Prepare serial dilutions of PEITC in fresh culture medium. Remove the old medium from the cells and add 100 μ L of the appropriate PEITC-containing medium to each well according to your matrix layout.
 - Incubate (PEITC Uptake Phase): Incubate the plates for a predetermined time to allow PEITC uptake (e.g., 2-4 hours).
 - Washout: Carefully aspirate the PEITC-containing medium. Gently wash each well once with 100 μ L of pre-warmed sterile PBS.
 - NAC Addition: Prepare serial dilutions of NAC in fresh culture medium. Add 100 μ L of the appropriate NAC-containing medium to each well according to your matrix.
 - Incubate (Response Phase): Incubate for the desired total experimental duration (e.g., 24, 48, or 72 hours).
- Endpoint Analysis:
 - At the end of the incubation, perform your chosen cell viability or apoptosis assay according to the manufacturer's instructions.
- Data Analysis:
 - Normalize all data to the vehicle-treated control wells (set as 100% viability or 0% apoptosis).
 - Plot the data as a 3D surface map or a heatmap where the x-axis is PEITC concentration, the y-axis is NAC concentration, and the color/height represents the measured effect (e.g., percent viability).

- This visualization will allow you to identify concentration ranges that are synergistic, additive, or antagonistic for your desired outcome.

References

- Aldini, G., et al. (2018). N-Acetylcysteine as an antioxidant and disulphide breaking agent: the reasons why. *Free Radical Research*, 52(7), 751-762.
- Ezeriņa, D., et al. (2018). N-acetyl cysteine functions as a fast-acting antioxidant by triggering intracellular H₂S and sulfane sulfur production. *Cell Reports*, 23(10), 2896-2907.
- Sadowska, A. M., et al. (2007). Mechanisms of action of N-acetylcysteine (NAC). ResearchGate. [\[Link\]](#)
- Hsu, H. F., et al. (2011). Phenethyl Isothiocyanate (PEITC) Promotes G2/M Phase Arrest via p53 Expression and Induces Apoptosis through Caspase- and Mitochondria-dependent Signaling Pathways in Human Prostate Cancer DU 145 Cells. *Anticancer Research*, 31(5), 1691-1702. [\[Link\]](#)
- PubMed. (2011). Phenethyl isothiocyanate (PEITC) promotes G2/M phase arrest via p53 expression and induces apoptosis through caspase- and mitochondria-dependent signaling pathways in human prostate cancer DU 145 cells. *Anticancer Research*. [\[Link\]](#)
- Tardiolo, G., et al. (2021). N-acetylcysteine Pharmacology and Applications in Rare Diseases —Repurposing an Old Antioxidant. *Journal of Clinical Medicine*, 10(21), 5143. [\[Link\]](#)
- Pedre, B., et al. (2021). The mechanism of action of N-acetylcysteine (NAC): The emerging role of H₂S and sulfane sulfur species. *Pharmacology & Therapeutics*, 228, 107916. [\[Link\]](#)
- Gupta, P., et al. (2014). Phenethyl Isothiocyanate: A comprehensive review of anti-cancer mechanisms. *Cancer Letters*, 345(1), 1-10. [\[Link\]](#)
- Kyriakou, S., et al. (2022). Naturally Derived Phenethyl Isothiocyanate Modulates Induction of Oxidative Stress via Its N-Acetylated Cysteine Conjugated form in Malignant Melanoma. *Antioxidants*, 11(2), 345. [\[Link\]](#)
- Wang, H., et al. (2021). Phenethyl isothiocyanate inhibits the carcinogenic properties of hepatocellular carcinoma Huh7.5.1 cells by activating MAPK/PI3K-Akt/p53 signaling pathways. *Food & Function*, 12(1), 245-256. [\[Link\]](#)

- Satyan, K. S., et al. (2006). Phenethyl isothiocyanate (PEITC) inhibits growth of ovarian cancer cells by inducing apoptosis: role of caspase and MAPK activation. *Gynecologic Oncology*, 103(1), 261-270. [\[Link\]](#)
- Yang, Y. M., et al. (2005). N-Acetylcysteine Conjugate of Phenethyl Isothiocyanate Enhances Apoptosis in Growth-Stimulated Human Lung Cells. *Cancer Research*, 65(18), 8548-8557. [\[Link\]](#)
- Yuan, J. M., et al. (2016). Clinical Trial of 2-Phenethyl Isothiocyanate as an Inhibitor of Metabolic Activation of a Tobacco-Specific Lung Carcinogen in Cigarette Smokers. *Cancer Prevention Research*, 9(5), 396-405. [\[Link\]](#)
- Singh, S. V., et al. (2013). In Vitro and In Vivo Effects of Phenethyl Isothiocyanate Treatment on Vimentin Protein Expression in Cancer Cells. *PLoS ONE*, 8(7), e70990. [\[Link\]](#)
- Mi, L., et al. (2010). A cautionary note on using N-acetylcysteine as an antagonist to assess isothiocyanate-induced ROS-mediated apoptosis. *Biochemical and Biophysical Research Communications*, 396(2), 336-339. [\[Link\]](#)
- Yang, Y. M., et al. (2005). N-acetylcysteine conjugate of phenethyl isothiocyanate enhances apoptosis in growth-stimulated human lung cells. *Cancer Research*, 65(18), 8548-57. [\[Link\]](#)
- Kyriakou, S., et al. (2022). Naturally Derived Phenethyl Isothiocyanate Modulates Induction of Oxidative Stress via Its N-Acetylated Cysteine Conjugated form in Malignant Melanoma. *MDPI*. [\[Link\]](#)
- Kassie, F., et al. (2009). Determination of phenethyl isothiocyanate in human plasma and urine by ammonia derivatization and liquid chromatography-tandem mass spectrometry. *Journal of Chromatography B*, 877(24), 2496-2502. [\[Link\]](#)
- Shoaib, M., et al. (2020). Phenethyl Isothiocyanate Induces Apoptosis Through ROS Generation and Caspase-3 Activation in Cervical Cancer Cells. *Frontiers in Oncology*, 10, 1412. [\[Link\]](#)
- ResearchGate. (2018). (a) NAC fully reverses PEITC-induced ROS to basal level but does not rescue cell death. *ResearchGate*. [\[Link\]](#)

- Dinkova-Kostova, A. T., & Abramov, A. Y. (2018). Phenethyl Isothiocyanate, a Dual Activator of Transcription Factors NRF2 and HSF1. *Molecular Nutrition & Food Research*, 62(12), 1700918. [\[Link\]](#)
- Potamiti, L., et al. (2022). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. MDPI. [\[Link\]](#)
- Castonguay, A., et al. (1997). The effects of phenethyl isothiocyanate, N-acetylcysteine and green tea on tobacco smoke-induced lung tumors in strain A/J mice. *Cancer Letters*, 118(1), 61-68. [\[Link\]](#)
- ResearchGate. (2002). Overview of DNA adduct formation from B[a]P and NNK. ResearchGate. [\[Link\]](#)
- Szöllősi, R. (2015). A SIMPLE METHOD FOR THE QUANTIFICATION OF ISOTHIOCYANATES FROM MUSTARD. *Scientific Bulletin. Series F. Biotechnologies*, XIX, 63-68. [\[Link\]](#)
- Conaway, C. C., et al. (2001). Modulation of growth of human prostate cancer cells by the N-acetylcysteine conjugate of phenethyl isothiocyanate. *Carcinogenesis*, 22(12), 1957-1963. [\[Link\]](#)
- Kyriakou, S., et al. (2021). Evaluation of Bioactive Properties of Lipophilic Fractions of Edible and Non-Edible Parts of *Nasturtium officinale* (Watercress) in a Model of Human Malignant Melanoma Cells. *Applied Sciences*, 11(23), 11516. [\[Link\]](#)
- ResearchGate. (2004). Effects of PEITC-NAC, MI and PEITC-NAC plus MI on lung tumorigenesis by... ResearchGate. [\[Link\]](#)
- ResearchGate. (2022). ROS scavenger, N-Acetyl-L-Cysteine (NAC), inhibits PEITC-induced... ResearchGate. [\[Link\]](#)
- Grimonprez, A., et al. (2021). Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization. *Pharmaceuticals*, 14(12), 1269. [\[Link\]](#)
- Grimonprez, A., et al. (2021). Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization. MDPI. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Phenethyl Isothiocyanate: A comprehensive review of anti-cancer mechanisms - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Phenethyl Isothiocyanate, a Dual Activator of Transcription Factors NRF2 and HSF1 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. mdpi.com [mdpi.com]
- 4. Frontiers | Phenethyl Isothiocyanate Induces Apoptosis Through ROS Generation and Caspase-3 Activation in Cervical Cancer Cells [frontiersin.org]
- 5. Phenethyl Isothiocyanate (PEITC) Promotes G2/M Phase Arrest via p53 Expression and Induces Apoptosis through Caspase- and Mitochondria-dependent Signaling Pathways in Human Prostate Cancer DU 145 Cells | Anticancer Research [ar.iijournals.org]
- 6. Phenethyl isothiocyanate inhibits the carcinogenic properties of hepatocellular carcinoma Huh7.5.1 cells by activating MAPK/PI3K-Akt/p53 signaling pathways - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. Phenethyl isothiocyanate (PEITC) inhibits growth of ovarian cancer cells by inducing apoptosis: role of caspase and MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. The mechanism of action of N-acetylcysteine (NAC): The emerging role of H2S and sulfane sulfur species - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. tandfonline.com [tandfonline.com]
- 10. N-acetylcysteine Pharmacology and Applications in Rare Diseases—Repurposing an Old Antioxidant - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. researchgate.net [researchgate.net]
- 12. A cautionary note on using N-acetylcysteine as an antagonist to assess isothiocyanate-induced ROS-mediated apoptosis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. Naturally Derived Phenethyl Isothiocyanate Modulates Induction of Oxidative Stress via Its N-Acetylated Cysteine Conjugated form in Malignant Melanoma - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- [14. aacrjournals.org \[aacrjournals.org\]](https://aacrjournals.org)
- [15. N-acetylcysteine conjugate of phenethyl isothiocyanate enhances apoptosis in growth-stimulated human lung cells - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/)
- [16. Modulation of growth of human prostate cancer cells by the N-acetylcysteine conjugate of phenethyl isothiocyanate - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/)
- [17. mdpi.com \[mdpi.com\]](https://mdpi.com)
- [18. Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov/)
- [19. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [20. Phenethyl isothiocyanate \(PEITC\) promotes G2/M phase arrest via p53 expression and induces apoptosis through caspase- and mitochondria-dependent signaling pathways in human prostate cancer DU 145 cells - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/)
- To cite this document: BenchChem. [Technical Support Center: Optimizing PEITC-NAC for Therapeutic Research]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b017568/docs#technical-support-center-optimizing-peitc-nac-for-therapeutic-research\]](https://www.benchchem.com/product/b017568/docs#technical-support-center-optimizing-peitc-nac-for-therapeutic-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)